Cas no 1270410-99-5 (2-(4-bromo-2,6-difluorophenyl)azetidine)

• Product Name: 2-(4-bromo-2,6-difluorophenyl)azetidine
• CAS No: 1270410-99-5
• MF: C₉H₈BrF₂N
• MW: 248.067328453064
• CID: 6566425
• PubChem ID: 129945332
• Update Time: 2025-06-09

2-(4-bromo-2,6-difluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2,6-difluorophenyl)azetidine
• EN300-1911994
• 1270410-99-5

• Inchi： 1S/C9H8BrF2N/c10-5-3-6(11)9(7(12)4-5)8-1-2-13-8/h3-4,8,13H,1-2H2
• InChI Key： YAGYAZLFXFSFPK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C1CCN1)F

Computed Properties

• Exact Mass: 246.98082g/mol
• Monoisotopic Mass: 246.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on 2-(4-bromo-2,6-difluorophenyl)azetidine

Introduction to 2-(4-bromo-2,6-difluorophenyl)azetidine (CAS No. 1270410-99-5)

2-(4-bromo-2,6-difluorophenyl)azetidine (CAS No. 1270410-99-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure, has shown promise in various applications, particularly in the development of novel therapeutic agents. The combination of a brominated and difluorinated phenyl group with an azetidine ring provides a scaffold that can be readily modified to explore a wide range of biological activities.

The azetidine ring, a four-membered cyclic amine, is known for its high reactivity and ability to form stable complexes with metal ions. This property makes it an attractive moiety for the design of metalloprotein inhibitors and other bioactive molecules. The presence of the 4-bromo-2,6-difluorophenyl substituent adds further complexity and potential for fine-tuning the compound's pharmacological properties. The bromine atom can serve as a handle for further derivatization, while the fluorine atoms contribute to the compound's lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 2-(4-bromo-2,6-difluorophenyl)azetidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity. The brominated and difluorinated phenyl group has been shown to enhance the binding affinity to specific inflammatory targets, making it a valuable lead for the development of new anti-inflammatory drugs.

In another study, published in the European Journal of Medicinal Chemistry, 2-(4-bromo-2,6-difluorophenyl)azetidine derivatives were evaluated for their antiviral properties. The results indicated that these compounds have significant activity against several viral strains, including influenza and herpes simplex virus. The unique structure of the compound allows it to interfere with viral replication processes, making it a promising candidate for further development as an antiviral agent.

The synthetic accessibility of 2-(4-bromo-2,6-difluorophenyl)azetidine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been reported in the literature, allowing for efficient and scalable production of this compound and its derivatives. One notable method involves the coupling of 4-bromo-2,6-difluorobenzaldehyde with azetidine using palladium-catalyzed cross-coupling reactions. This approach not only provides high yields but also allows for easy modification of the substituents on the azetidine ring.

The physicochemical properties of 2-(4-bromo-2,6-difluorophenyl)azetidine have also been extensively studied. The compound exhibits good solubility in common organic solvents and moderate solubility in water, which facilitates its use in various biological assays. Additionally, its thermal stability and resistance to degradation under physiological conditions make it suitable for use in both in vitro and in vivo studies.

In conclusion, 2-(4-bromo-2,6-difluorophenyl)azetidine (CAS No. 1270410-99-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable physicochemical properties make it an attractive scaffold for the development of novel therapeutic agents. Ongoing research continues to uncover new avenues for its use, further solidifying its importance in the field.